1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C13H13N3OS2/c1-9-14-15-13(19-9)18-8-12(17)16-7-6-10-4-2-3-5-11(10)16/h2-5H,6-8H2,1H3
• InChI Key: SPSJTIXGRFBYDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C13H13N3OS2
• Molecular Weight: 291.4 g/mol

Description

“1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline” is a complex organic compound. It contains a 5-methyl-1,3,4-thiadiazol-2-yl group, which is a type of heterocyclic compound. This group is known to exhibit a wide range of biological activities, such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial properties.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps. For instance, the synthesis of related compounds involves the initial creation of a reagent like 2-((2-chloroethyl)thio)-5-methyl-1,3,4-thiadiazole, followed by alkylation of a compound like 7-mercapto-4-methylcoumarin.

Molecular Structure Analysis

The molecular structure of “1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline” would be complex due to the presence of multiple functional groups. The 1,3,4-thiadiazole ring is a five-membered heterocyclic compound with three heteroatoms. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving “1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline” would depend on the specific conditions and reagents used. The 1,3,4-thiadiazole moiety is known to participate in a variety of reactions, and its reactivity can be influenced by the presence of other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline” would depend on its specific structure. For instance, related compounds like 5-Methyl-1,3,4-thiadiazole-2-thiol have a melting point of 188-189 °C and are soluble in chloroform.

Scientific Research Applications

Anticancer Properties

• SMR000073085 has shown promise as an anticancer agent. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. .

Anti-Inflammatory Activity

• Inflammation plays a crucial role in many diseases. SMR000073085 exhibits anti-inflammatory properties by modulating key inflammatory pathways. .

Neuroprotective Effects

• Neurodegenerative disorders like Alzheimer’s and Parkinson’s disease involve oxidative stress and neuronal damage. .

Antimicrobial Activity

• SMR000073085 has demonstrated antimicrobial properties against bacteria, fungi, and parasites. .

Cardiovascular Health

• Some studies suggest that SMR000073085 may have cardiovascular benefits. .

Metabolic Disorders

• Researchers have explored SMR000073085’s impact on metabolic disorders such as diabetes and obesity. .

Mechanism of Action

The mechanism of action of “1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline” would depend on its specific biological activity. Compounds containing a 1,3,4-thiadiazole moiety have been found to exhibit a wide range of biological activities, and their mechanisms of action can vary widely.

Safety and Hazards

The safety and hazards associated with “1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline” would depend on its specific properties. For example, 5-Methyl-1,3,4-thiadiazole-2-thiol is classified as Acute Tox. 4 Oral, indicating that it is harmful if swallowed.

Future Directions

The future directions for research on “1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}indoline” could include further exploration of its biological activities and potential applications. Given the wide range of activities exhibited by 1,3,4-thiadiazole derivatives, there may be many potential avenues for future research.